Cas no 1354939-29-9 (3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol)

• Product Name: 3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol
• CAS No: 1354939-29-9
• MF: C₉H₅ClFNO₂
• MW: 213.592904806137
• MDL: MFCD21335029
• CID: 4696325
• Update Time: 2025-05-19

3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol

• MDL： MFCD21335029
• Inchi： 1S/C9H5ClFNO2/c10-5-1-2-6(7(11)3-5)8-4-9(13)14-12-8/h1-4,12H
• InChI Key： UAURPPBEIYFGMV-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1=CC(=O)ON1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 282
• Topological Polar Surface Area: 38.3

Additional information on 3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol

Recent Advances in the Study of 3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol (CAS: 1354939-29-9)

The compound 3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol (CAS: 1354939-29-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring an oxazole core with chloro- and fluoro-substituted phenyl groups, has been the subject of several studies aimed at exploring its pharmacological properties, synthesis methods, and biological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps. The method involves a palladium-catalyzed coupling reaction followed by cyclization, which has been shown to be highly efficient for large-scale production. This advancement is particularly significant for researchers aiming to explore the compound's biological activities in preclinical models.

Pharmacological investigations have revealed that 3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol exhibits promising activity as a modulator of specific kinase pathways. In vitro studies demonstrated its ability to inhibit the proliferation of certain cancer cell lines, with IC50 values in the low micromolar range. These findings were further supported by molecular docking studies, which highlighted the compound's binding affinity for key residues in the ATP-binding pocket of targeted kinases. Such insights are paving the way for the development of new kinase inhibitors for oncology applications.

Beyond its potential in oncology, recent research has also explored the compound's anti-inflammatory properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol significantly reduces the production of pro-inflammatory cytokines in macrophage cell lines. The study attributed this effect to the compound's ability to interfere with the NF-κB signaling pathway, suggesting its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its therapeutic potential, the compound's physicochemical properties have been extensively characterized. Recent computational studies have provided detailed insights into its solubility, stability, and metabolic profile. These studies are critical for understanding the compound's drug-like properties and for guiding future formulation strategies. For instance, the compound's moderate solubility in aqueous solutions and its stability under physiological conditions make it a promising candidate for further drug development.

Looking ahead, researchers are focusing on optimizing the structure of 3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol to enhance its pharmacological profile. Structure-activity relationship (SAR) studies are underway to identify key modifications that could improve potency, selectivity, and bioavailability. Preliminary results from these studies suggest that minor alterations to the oxazole ring or the halogen substituents could lead to significant improvements in activity. These efforts are expected to yield next-generation derivatives with enhanced therapeutic potential.

In conclusion, 3-(4-Chloro-2-fluorophenyl)-1,2-oxazol-5-ol (CAS: 1354939-29-9) represents a versatile scaffold with broad applications in medicinal chemistry. Recent advances in its synthesis, biological evaluation, and structural optimization highlight its potential as a lead compound for various therapeutic areas, including oncology and inflammation. Continued research in this area is likely to uncover new opportunities for drug discovery and development, making this compound a valuable asset in the pharmaceutical industry.